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Compound of Interest

Compound Name: PND-1186

Cat. No.: B1684527 Get Quote

PND-1186 Technical Support Center
This technical support center provides troubleshooting guidance and frequently asked

questions for researchers, scientists, and drug development professionals working with PND-
1186, focusing on challenges related to its solubility in aqueous solutions.

Frequently Asked Questions (FAQs)
Q1: What is the expected solubility of PND-1186?

A1: The solubility of PND-1186 can vary depending on the specific form of the compound (e.g.,

free base vs. hydrochloride salt) and the solvent used. It is highly soluble in DMSO, with

concentrations up to 100 mM being reported[1]. For aqueous solutions, there are conflicting

reports. Some studies have found it to be water-soluble at concentrations of 20-22 mg/mL[2][3]

[4], while other sources state it is insoluble in water[1]. The hydrochloride salt of PND-1186 is

reported to be soluble in water at 20 mg/mL with the aid of ultrasonication[5].

Q2: I am having trouble dissolving PND-1186 in my aqueous buffer. What could be the issue?

A2: Insolubility in aqueous buffers is a common issue. Several factors could be contributing to

this:

Compound Form: You may be using the free base form of PND-1186, which can have lower

aqueous solubility compared to a salt form like PND-1186 hydrochloride.
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pH of the Solution: The pH of your aqueous buffer can significantly impact the solubility of

PND-1186.

Purity of the Compound: Impurities in the compound can affect its solubility.

Dissolution Method: The method used to dissolve the compound, such as temperature and

agitation, can influence the outcome.

Q3: What is the recommended solvent for preparing a stock solution of PND-1186?

A3: Based on available data, Dimethyl Sulfoxide (DMSO) is the recommended solvent for

preparing high-concentration stock solutions of PND-1186[1]. A stock solution of up to 100 mM

in DMSO can be prepared.

Q4: Can I use PND-1186 in cell-based assays? How do I prepare the working solution?

A4: Yes, PND-1186 is a potent FAK inhibitor used in cell-based assays[2][6]. To prepare a

working solution for cell culture, first, create a high-concentration stock solution in DMSO.

Then, dilute this stock solution into your cell culture medium to the desired final concentration.

It is crucial to ensure that the final concentration of DMSO in the cell culture medium is low

(typically <0.1%) to avoid solvent-induced cytotoxicity.

Q5: Is PND-1186 orally bioavailable for in vivo studies?

A5: Yes, PND-1186 is reported to be orally bioavailable[4]. For in vivo administration, it has

been dissolved in water[2], and also administered to mice in their drinking water with 5%

sucrose[4].

Troubleshooting Guide: PND-1186 Insolubility
This guide provides a step-by-step approach to troubleshoot and overcome solubility

challenges with PND-1186 in aqueous solutions.

Problem: PND-1186 precipitate is observed in my
aqueous solution.
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Caption: Troubleshooting workflow for PND-1186 insolubility.
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Data Summary
Table 1: Solubility of PND-1186 in Various Solvents

Solvent Reported Solubility Citation(s)

DMSO up to 100 mM ,[1]

Water 20-22 mg/mL or Insoluble [2],[1],[3],[4]

Water (PND-1186 HCl form) 20 mg/mL (with sonication) [5]

DMF 10 mg/mL [7]

Ethanol 30 mg/mL or Insoluble [7],[1]

Ethanol:PBS (pH 7.2) (1:1) 0.5 mg/mL [7]

Experimental Protocols
Protocol 1: Preparation of a PND-1186 Stock Solution in
DMSO

Materials:

PND-1186 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Vortex mixer

Calibrated micropipettes

Sterile microcentrifuge tubes

Procedure:

1. Equilibrate the PND-1186 vial to room temperature before opening.

2. Weigh the desired amount of PND-1186 powder in a sterile microcentrifuge tube.
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3. Calculate the volume of DMSO required to achieve the desired stock concentration (e.g.,

10 mM, 50 mM, or 100 mM). The molecular weight of PND-1186 is 501.51 g/mol .

4. Add the calculated volume of DMSO to the microcentrifuge tube containing the PND-1186
powder.

5. Vortex the solution thoroughly until the powder is completely dissolved. Gentle warming

(e.g., 37°C) may be applied if necessary, but avoid excessive heat.

6. Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

7. Store the stock solution at -20°C for long-term storage.

Protocol 2: Preparation of an Aqueous Working Solution
from a DMSO Stock

Materials:

PND-1186 stock solution in DMSO

Desired aqueous buffer (e.g., PBS, cell culture medium)

Vortex mixer

Calibrated micropipettes

Procedure:

1. Thaw the PND-1186 DMSO stock solution at room temperature.

2. Vortex the stock solution briefly to ensure homogeneity.

3. Perform a serial dilution of the DMSO stock into the aqueous buffer to reach the final

desired concentration. Important: Add the DMSO stock to the aqueous buffer and mix

immediately. Do not add the aqueous buffer to the DMSO stock, as this can cause the

compound to precipitate.
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4. Ensure the final concentration of DMSO in the working solution is as low as possible

(ideally ≤ 0.1%) to minimize solvent effects in biological assays.

5. If precipitation occurs, consider using a co-solvent or adjusting the pH of the buffer.

Sonication can also aid in dissolution.

PND-1186 Signaling Pathway
PND-1186 is a potent inhibitor of Focal Adhesion Kinase (FAK)[2][6]. FAK is a non-receptor

tyrosine kinase that plays a crucial role in cell adhesion, migration, proliferation, and survival.

The diagram below illustrates a simplified FAK signaling pathway that is inhibited by PND-1186.
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Caption: Simplified FAK signaling pathway inhibited by PND-1186.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1684527?utm_src=pdf-body-img
https://www.benchchem.com/product/b1684527?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684527?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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